Chemistry and biological activities of hetisine-type diterpenoid alkaloids†
RSC Advances Pub Date: 2021-11-08 DOI: 10.1039/D1RA07173D
Abstract
Hetisine-type C20-diterpenoid alkaloids (DAs) are one of the most important DA subtypes. During the past decades, a total of 157 hetisine-type DAs were obtained from plants from seven genera in three families, most of which were isolated from the genera Aconitum and Delphinium in the Ranunculaceae family. Structurally, hetisine-type DAs are characterized by a heptacyclic hetisane skeleton formed by the linkage of C(14)–C(20) and N–C(6) bonds in an atisine-type DA, and their structural diversity is created by the states of the N atom and various substituents. Pharmacological studies have revealed a wide range of pharmacological actions for hetisine-type DAs, including antiarrhythmic, antitumor, antimicrobial and insecticidal activities, as well as effects on peripheral vasculature, which are closely related to their chemical structures. In particular, the prominent antiarrhythmic effects and low toxicity of hetisine-type DAs highlight their potential in antiarrhythmic drug discovery. Hetisine-type DAs with diverse bioactivities are promising lead structures for further development as commercial agents in medicine.
Recommended Literature
- [1] Front cover
- [2] Al-Doped chitosan nonwoven in a novel adsorption reactor with a cylindrical sleeve for dye removal: performance and mechanism of action†
- [3] Uniform 2 nm gold nanoparticles supported on iron oxides as active catalysts for CO oxidation reaction: structure–activity relationship
- [4] Calculations of the site specific stretching frequencies of CO adsorbed on Li+/ZSM-5
- [5] Development of a safely handleable synthetic equivalent of cyanonitrile oxide by 1,3-dipolar cycloaddition of nitroacetonitrile†
- [6] Phase boundary-enhanced Ni3N–Co3N@CNT composite materials for lithium-ion batteries†
- [7] Back cover
- [8] Front cover
- [9] Copper-assisted azide–alkyne cycloaddition chemistry as a tool for the production of emissive boron difluoride 3-cyanoformazanates†
- [10] Structure-guided stereoselectivity inversion of a short-chain dehydrogenase/reductase towards halogenated acetophenones†
